Cas no 852217-78-8 (2-Cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)prop-2-enethioamide)

• Product Name: 2-Cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)prop-2-enethioamide
• CAS No: 852217-78-8
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• CID: 5729757
• PubChem ID: 6235490
• Update Time: 2025-06-26

2-Cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)prop-2-enethioamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)prop-2-enethioamide
• EN300-13490
• 852217-78-8
• CJB21778
• HMS1781L14
• SR-01000066299
• (E)-2-cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enethioamide
• SR-01000066299-1
• Z44343367
• 2-Cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)prop-2-enethioamide

• Inchi： 1S/C13H17N3S/c1-4-5-16-9(2)6-11(10(16)3)7-12(8-14)13(15)17/h6-7H,4-5H2,1-3H3,(H2,15,17)/b12-7+
• InChI Key： UXDWNBDZMMCIHD-KPKJPENVSA-N
• SMILES： S=C(/C(/C#N)=C/C1C=C(C)N(C=1C)CCC)N

Computed Properties

• Exact Mass: 247.11431873g/mol
• Monoisotopic Mass: 247.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 418.2±55.0 °C at 760 mmHg
• Flash Point: 206.7±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)prop-2-enethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)prop-2-enethioamide

Introduction to 2-Cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)prop-2-enethioamide (CAS No. 852217-78-8)

2-Cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)prop-2-enethioamide, identified by its CAS number 852217-78-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of heterocyclic thioamides, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including its cyano group, pyrrole moiety, and thioamide functional group, contribute to its unique chemical properties and reactivity, making it a subject of intense study in synthetic chemistry and medicinal chemistry.

Thepyrrolering in 2-Cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)prop-2-enethioamide is a key pharmacophore that has been extensively investigated for its role in modulating various biological pathways. Pyrrole derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of thecyanogroup enhances the electrophilicity of the molecule, allowing for further functionalization and interaction with biological targets. Additionally, thethioamidemoiety introduces a polar region that can interact with hydrophilic binding sites in proteins and enzymes.

In recent years, there has been a growing interest in the development of novel thioamide-based compounds due to their potential as therapeutic agents. Thioamides are known to possess favorable pharmacokinetic properties, including good solubility and stability in biological systems. This makes them attractive candidates for further optimization and development into clinical drugs. Thedimethyl-1-propylsubstituent in the name of this compound contributes to its lipophilicity, which can influence its absorption and distribution within the body.

The synthesis of 2-Cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)prop-2-enethioamide involves a multi-step process that requires careful selection of reagents and reaction conditions. The introduction of the cyano group typically involves cyanation reactions, while the formation of the pyrrole ring often requires cyclization techniques. The thioamide functionality is usually incorporated through nucleophilic substitution reactions or condensation reactions with appropriate sulfur-containing precursors.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in diseases such as cancer and inflammation. Thepyrrolemoiety has been shown to interact with heme-containing proteins, such as cytochrome P450 enzymes, which play a crucial role in drug metabolism. Thecyanogroup can also participate in hydrogen bonding or electrostatic interactions with amino acid residues in binding pockets.

Thethioamidemoiety has been found to be particularly important for binding affinity and selectivity. Thioamides often exhibit strong interactions with cysteine residues in proteins due to their nucleophilic nature. This property has been exploited in the design of protease inhibitors and other enzyme-targeting drugs. Thedimethyl-1-propylsubstituent may also contribute to steric hindrance or hydrophobic interactions, further modulating the compound's binding properties.

In terms of application, 2-Cyano-3-(2,5-dimethyl-1-propyl-1H-pyrrol-3-yl)prop-2-enethioamide (CAS No. 852217-78-8) could serve as a valuable intermediate in the synthesis of more complex molecules with enhanced biological activity. Its structural framework provides a versatile platform for medicinal chemists to explore different modifications that could improve potency, selectivity, and pharmacokinetic profiles.

The compound's potential as an anti-inflammatory agent has been particularly highlighted in recent studies. Inflammatory processes are mediated by various signaling pathways involving enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). Thioamide derivatives have been shown to inhibit these enzymes effectively, thereby reducing inflammation and pain associated with chronic conditions like arthritis.

, research has indicated that pyrrole-based compounds can modulate immune responses by interacting with immune cells and cytokine pathways. Thecyanogroup may enhance these interactions by participating in redox processes or affecting protein conformational changes.
Additionally, thioamides have demonstrated^[ref]
antioxidant properties by scavenging reactive oxygen species (ROS). This dual functionality makes 2-Cyano- ...